Cas no 59312-69-5 (Benzenesulfonic acid,3-amino-4-chloro-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,3-amino-4-chloro-, sodium salt (1:1)
• CAS No: 59312-69-5
• MF: C₆H₅ClNNaO₃S
• MW: 229.616570234299
• CID: 376083
• PubChem ID: 23696807
• Update Time: 2025-04-19

Benzenesulfonic acid,3-amino-4-chloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-amino-4-chloro-, sodium salt (1:1)
• sodium 3-amino-4-chlorobenzenesulphonate
• sodium,3-amino-4-chlorobenzenesulfonate
• 59312-69-5
• DTXSID00208049
• NS00088131
• EINECS 261-694-0

• Inchi： 1S/C6H6ClNO3S.Na/c7-5-2-1-4(3-6(5)8)12(9,10)11;/h1-3H,8H2,(H,9,10,11);/q;+1/p-1
• InChI Key： FIOKHZOTSMOMDV-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1N)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 228.95775
• Monoisotopic Mass: 228.957636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6

Experimental Properties

• PSA: 83.22